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For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following guide details the operational principles of Resol-Deltasol®
controllers, which are sophisticated electronic devices for managing solar thermal systems.

This information is provided for a technical audience with an interest in control systems and

thermal dynamics; it is not related to pharmacology or drug development.

Executive Summary
Resol-Deltasol® controllers are microprocessor-based units that serve as the central nervous

system for solar thermal installations. Their primary function is to intelligently manage the

transfer of heat from solar collectors to a storage tank by controlling the circulation pump. This

is achieved through a core principle known as differential temperature control. Beyond this

fundamental task, Deltasol® controllers incorporate a suite of advanced functions for system

optimization, safety, and performance monitoring. These functions often adhere to established

German engineering standards, such as the VDI 2169 guideline for functional checking and

yield rating of solar thermal systems.[1][2] This guide elucidates these core principles, presents

key operational data, and provides detailed visualizations of the underlying logic and

workflows.

Core Principle: Differential Temperature Control
The fundamental operational logic of a Deltasol® controller is based on the continuous

monitoring and comparison of temperatures at two critical points in the solar thermal system:
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the solar collector and the storage tank.[3][4] The controller's decision to activate or deactivate

the solar circulation pump is governed by pre-set temperature differentials (ΔT).

Activation (Pump ON): The controller activates the circulation pump when the temperature of

the solar collector (T_coll) exceeds the temperature of the storage tank (T_tank) by a specified

switch-on temperature difference (ΔT_on). This ensures that the pump only runs when there is

sufficient heat to be harvested from the collectors.

Deactivation (Pump OFF): The pump is deactivated when the temperature difference between

the collector and the tank falls below a specified switch-off temperature difference (ΔT_off), or

when the storage tank reaches its maximum desired temperature. This prevents the system

from losing heat back to the collectors during periods of low solar irradiation and avoids

overheating the storage tank.

The relationship can be summarized as follows:

Pump ON if: T_coll ≥ T_tank + ΔT_on

Pump OFF if: T_coll < T_tank + ΔT_off OR T_tank ≥ T_max

This core logic is illustrated in the signaling pathway diagram below.
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Differential Temperature Control Logic

Sensor Inputs

Deltasol Controller Logic

Actuator Outputs

Collector Temperature (T_coll)

Pt1000 Sensor

T_coll >= T_tank + ΔT_on?

Tank Temperature (T_tank)
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Activate Pump Relay

  Yes

Deactivate Pump Relay

  No
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VDI 2169 Functional Check Workflow
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Monitor System Conditions
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Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1594966?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594966?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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